![molecular formula C9H12N2S2 B7634466 4-[(5-Methyl-1,3-thiazol-2-yl)methylsulfanyl]butanenitrile](/img/structure/B7634466.png)
4-[(5-Methyl-1,3-thiazol-2-yl)methylsulfanyl]butanenitrile
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Overview
Description
4-[(5-Methyl-1,3-thiazol-2-yl)methylsulfanyl]butanenitrile, also known as MTBSTFA, is a chemical compound that has been widely used in scientific research. It is a derivative of the thiazole family and is commonly used as a derivatizing reagent in gas chromatography-mass spectrometry (GC-MS) analysis. This compound has unique properties that make it a valuable tool in various scientific fields.
Mechanism of Action
4-[(5-Methyl-1,3-thiazol-2-yl)methylsulfanyl]butanenitrile reacts with the functional groups of the target compounds to form volatile derivatives. The reaction occurs through the formation of a thiazole ring, which is responsible for the stability and volatility of the derivatives. The reaction is usually carried out in the presence of a catalyst such as N,O-bis(trimethylsilyl)acetamide (BSA) or N-methyl-N-(trimethylsilyl) trifluoroacetamide (MSTFA).
Biochemical and Physiological Effects:
This compound does not have any direct biochemical or physiological effects. It is used as a tool for analyzing the composition of various compounds in biological and environmental samples.
Advantages and Limitations for Lab Experiments
4-[(5-Methyl-1,3-thiazol-2-yl)methylsulfanyl]butanenitrile has several advantages over other derivatizing reagents. It is stable, volatile, and reacts with a wide range of functional groups. It also forms derivatives that are easily analyzed by GC-MS. However, it has some limitations, such as the requirement for a catalyst and the potential for side reactions.
Future Directions
4-[(5-Methyl-1,3-thiazol-2-yl)methylsulfanyl]butanenitrile has several potential future directions. It can be used for the analysis of new compounds and for the development of new analytical techniques. It can also be used in the development of new drugs and in the study of drug metabolism. Additionally, it can be used in the analysis of environmental samples, such as water and soil. Further research is needed to explore the full potential of this compound in various scientific fields.
Conclusion:
In conclusion, this compound is a valuable tool in scientific research. It is widely used as a derivatizing reagent for the analysis of various compounds. Its unique properties make it a valuable tool in various scientific fields. Further research is needed to explore its full potential in various applications.
Synthesis Methods
4-[(5-Methyl-1,3-thiazol-2-yl)methylsulfanyl]butanenitrile can be synthesized by reacting 5-methyl-2-mercaptobenzothiazole with butyronitrile in the presence of a base such as potassium carbonate. The reaction yields this compound as the main product, which can be purified by distillation or column chromatography.
Scientific Research Applications
4-[(5-Methyl-1,3-thiazol-2-yl)methylsulfanyl]butanenitrile has been widely used in scientific research as a derivatizing reagent for various compounds, including amino acids, peptides, carbohydrates, steroids, and fatty acids. It reacts with these compounds to form volatile derivatives that can be analyzed by GC-MS. This technique is widely used in the fields of biochemistry, pharmacology, and environmental science.
properties
IUPAC Name |
4-[(5-methyl-1,3-thiazol-2-yl)methylsulfanyl]butanenitrile |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H12N2S2/c1-8-6-11-9(13-8)7-12-5-3-2-4-10/h6H,2-3,5,7H2,1H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PLHIRXLDDYCIHQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CN=C(S1)CSCCCC#N |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H12N2S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
212.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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